Cas no 1242157-14-7 (5-bromo-7-fluoro-indan-1-one)

• Product Name: 5-bromo-7-fluoro-indan-1-one
• CAS No: 1242157-14-7
• MF: C₉H₆BrFO
• MW: 229.045745372772
• MDL: MFCD17677343
• CID: 1037370
• PubChem ID: 59473805
• Update Time: 2025-06-13

5-bromo-7-fluoro-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoro-2,3-dihydro-1H-inden-1-one
• 5-Bromo-7-fluoro-1-indanone
• 5-bromo-7-fluoro-2,3-dihydroinden-1-one
• 5-Bromo-7-fluoro-indan-1-one
• SCHEMBL1727000
• AKOS016008702
• DS-4608
• FT-0755646
• CS-0033646
• 1242157-14-7
• 1H-Inden-1-one, 5-bromo-7-fluoro-2,3-dihydro-
• A890563
• MFCD17677343
• AM9058
• SY019565
• DTXSID80732155
• VMPKZIKGIGAVGK-UHFFFAOYSA-N
• DA-18999
• 5-bromo-7-fluoro-indan-1-one

• MDL： MFCD17677343
• Inchi： 1S/C9H6BrFO/c10-6-3-5-1-2-8(12)9(5)7(11)4-6/h3-4H,1-2H2
• InChI Key： VMPKZIKGIGAVGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(CCC=2C=1)=O)F

Computed Properties

• Exact Mass: 227.95900
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.691±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 311.0±42.0°C at 760 mmHg
• Solubility: Almost insoluble (0.085 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.71710

5-bromo-7-fluoro-indan-1-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-bromo-7-fluoro-indan-1-one

Comprehensive Overview of 5-Bromo-7-Fluoro-Indan-1-One (CAS No. 1242157-14-7): Properties, Applications, and Industry Insights

5-Bromo-7-fluoro-indan-1-one (CAS No. 1242157-14-7) is a halogenated indanone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of both bromo and fluoro substituents on the indanone scaffold, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₉H₆BrFO, and molecular weight of 229.05 g/mol, make it a valuable building block for designing bioactive molecules.

The growing demand for halogenated heterocycles in drug discovery has propelled interest in compounds like 5-bromo-7-fluoro-indan-1-one. Researchers frequently search for terms such as "indanone derivatives synthesis," "fluorinated pharmaceutical intermediates," and "brominated ketone applications," reflecting its relevance in modern chemistry. The compound's electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a topic widely discussed in recent publications on palladium-catalyzed transformations.

From a synthetic perspective, CAS 1242157-14-7 exhibits remarkable stability under ambient conditions, with a melting point range of 98-102°C. Its crystalline form and solubility profile (soluble in DMSO, methanol, and dichloromethane) make it suitable for diverse reaction conditions. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers investigating "high-yield indanone preparation methods" or "scale-up strategies for halogenated ketones."

The compound's applications extend to materials science, where its π-conjugated system contributes to the development of organic semiconductors. Recent patents highlight its utility in creating OLED materials, aligning with the surge in searches for "fluorinated organic electronic materials." Additionally, its role in synthesizing flavonoid analogs addresses the pharmaceutical industry's focus on "natural product-inspired drug design," a trending topic in medicinal chemistry forums.

Quality control of 5-bromo-7-fluoro-indan-1-one follows stringent protocols, with GC-MS and elemental analysis ensuring batch-to-batch consistency. Suppliers emphasizing "GMP-compliant intermediates" and "REACH-registered chemicals" often feature this compound in catalogs, responding to the market's need for traceable, high-quality building blocks. The compound's shelf life (typically 24 months when stored at 2-8°C) makes it a practical choice for long-term research projects.

Environmental and safety considerations for CAS 1242157-14-7 adhere to standard laboratory protocols, with proper ventilation and PPE recommended during handling. While not classified as hazardous under current regulations, its halogen content warrants responsible disposal methods—a subject frequently queried in "green chemistry for halogenated compounds" discussions. The compound's environmental fate is increasingly studied, coinciding with industry shifts toward sustainable synthetic routes.

Market analysts note rising procurement of 5-bromo-7-fluoro-indan-1-one by contract research organizations (CROs) specializing in fragment-based drug discovery. This trend correlates with search volumes for "scaffold hopping in medicinal chemistry" and "privileged structures in lead optimization." The compound's balanced lipophilicity (LogP ~2.3) and polar surface area (17.1 Ų) contribute to its popularity in ADMET profiling studies.

Recent innovations include microwave-assisted synthesis of 1242157-14-7 derivatives, addressing queries about "time-efficient heterocycle functionalization." Patent landscapes reveal its incorporation in kinase inhibitor scaffolds, particularly for oncology targets—a hot topic in "targeted cancer therapy development" searches. The compound's structure-activity relationship (SAR) potential continues to drive academic and industrial research, with over 30 citations in the past five years.

For analytical chemists, 5-bromo-7-fluoro-indan-1-one serves as a calibration standard in LC-MS method development, particularly for detecting halogenated metabolites. This application responds to frequent searches about "mass spectrometry of small molecule intermediates." Its distinct UV absorption maxima at 254 nm and 310 nm facilitate detection in complex matrices, making it valuable for "impurity profiling in API synthesis" workflows.

The compound's commercial availability through major chemical suppliers (typically in 100mg to 10kg quantities) meets diverse research needs. Pricing trends reflect the broader market for custom fluorinated building blocks, with bulk purchases showing 15-20% cost advantages—a practical consideration for those researching "cost-effective specialty chemical sourcing." Technical datasheets emphasize its compatibility with air-sensitive reactions and low-temperature conditions.

Looking ahead, 5-bromo-7-fluoro-indan-1-one is poised to maintain its relevance as research expands into bioisosteric replacement strategies and multicomponent reactions. Its presence in recent studies on catalyzed C-H activation demonstrates alignment with cutting-edge synthetic methodologies. As the chemical industry prioritizes "atom-efficient synthesis" and "diversity-oriented libraries," this compound's dual halogen functionality ensures its continued utility across multiple disciplines.